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Compound of Interest

Compound Name: Thiazole-4-carboxaldehyde

CAS No.: 3364-80-5

Cat. No.: B1332969

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Thiazole-4-carboxaldehyde (CAS No: 3364-80-5) is a pivotal heterocyclic building block in

medicinal chemistry and organic synthesis. Its unique molecular architecture, featuring a

reactive aldehyde group appended to an aromatic thiazole ring, renders it a versatile precursor

for the synthesis of a wide array of biologically active compounds and novel materials. This

document provides an in-depth overview of the core chemical properties, reactivity, spectral

data, and handling procedures for Thiazole-4-carboxaldehyde, intended to serve as a

technical resource for researchers in drug discovery and chemical development.

Chemical and Physical Properties
Thiazole-4-carboxaldehyde is typically a white to pale brown crystalline powder.[1] Its

physical and chemical properties are summarized in the table below, providing a foundational

dataset for its application in experimental settings.
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Property Value Reference(s)

Molecular Formula C₄H₃NOS [2]

Molecular Weight 113.14 g/mol [2][3]

CAS Number 3364-80-5 [2]

Appearance
White to pale brown crystalline

powder
[1][4]

Melting Point 60-65 °C [2][5][6]

Boiling Point 222.4 ± 13.0 °C at 760 mmHg

Density 1.35 - 1.4 g/cm³ [6]

Solubility

Slightly soluble in water;

soluble in many organic

solvents like ethanol and ether.

[1][4]

Flash Point 88.3 ± 19.8 °C

LogP 0.80

Vapor Pressure 0.1 ± 0.4 mmHg at 25°C

Spectral Data
The spectral characteristics of Thiazole-4-carboxaldehyde are crucial for its identification and

characterization. Below is a summary of expected spectral data based on its chemical structure

and literature on related thiazole derivatives.
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Technique Expected Peaks / Signals

¹H NMR

- Aldehyde proton (CHO): Singlet, ~9.9-10.1

ppm.- Thiazole H5 proton: Singlet or doublet,

~8.2-8.4 ppm.- Thiazole H2 proton: Singlet or

doublet, ~9.0-9.2 ppm.

¹³C NMR

- Aldehyde carbon (C=O): ~185-195 ppm.-

Thiazole C4 (attached to CHO): ~150-155 ppm.-

Thiazole C2: ~155-160 ppm.- Thiazole C5:

~125-130 ppm.

IR (Infrared)

- C=O stretch (aldehyde): Strong absorption

band around 1690-1710 cm⁻¹.- C-H stretch

(aldehyde): Two weak bands around 2720 and

2820 cm⁻¹.- C=N and C=C stretch (thiazole

ring): Bands in the 1400-1600 cm⁻¹ region.

Mass Spec. - Molecular Ion (M⁺): m/z = 113.

Note: Exact chemical shifts (ppm) and absorption frequencies (cm⁻¹) can vary based on the

solvent and experimental conditions.

Chemical Reactivity
The chemical behavior of Thiazole-4-carboxaldehyde is dictated by the interplay between the

electrophilic aldehyde group and the aromatic thiazole ring.

Reactions of the Aldehyde Group
The aldehyde functional group is highly reactive and serves as a key handle for synthetic

transformations.

Oxidation: The aldehyde can be readily oxidized to the corresponding Thiazole-4-carboxylic

acid using common oxidizing agents such as potassium permanganate or Jones reagent

(CrO₃/H₂SO₄).

Reduction: The aldehyde can be reduced to 4-(hydroxymethyl)thiazole using reducing

agents like sodium borohydride (NaBH₄).
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Acetal Formation: In the presence of an acid catalyst, it reacts with alcohols to form acetals.

This reaction is often employed as a protective strategy for the aldehyde group during multi-

step syntheses.[7]

Condensation Reactions: It undergoes condensation reactions with various nucleophiles. For

example, it reacts with amines to form imines (Schiff bases) and with compounds containing

active methylene groups (e.g., malononitrile) in Knoevenagel condensations.

Reactions of the Thiazole Ring
The thiazole ring possesses aromatic character, making it relatively stable. However, it can

participate in substitution reactions.[8]

Electrophilic Aromatic Substitution: The thiazole ring is electron-rich and can undergo

electrophilic substitution. The calculated pi-electron density suggests that the C5 position is

the primary site for electrophilic attack.[8] Reactions like halogenation and nitration can

occur, though they may require vigorous conditions due to the ring's partial deactivation by

the nitrogen atom.

Deprotonation: The proton at the C2 position is the most acidic due to the electron-

withdrawing effect of the adjacent nitrogen and sulfur atoms. It can be removed by strong

bases like organolithium reagents, creating a nucleophilic center for further functionalization.
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Caption: Key chemical reactions of Thiazole-4-carboxaldehyde.

Experimental Protocols
Synthesis: Oxidation of 4-(hydroxymethyl)thiazole
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A common and direct route to Thiazole-4-carboxaldehyde is the oxidation of its corresponding

alcohol, 4-(hydroxymethyl)thiazole. While various oxidizing agents can be used, a widely

employed method involves the use of manganese dioxide (MnO₂) or a sulfur trioxide pyridine

complex.[9][10]

Methodology:

Dissolution: Dissolve 4-(hydroxymethyl)thiazole in a suitable organic solvent, such as

dichloromethane (DCM) or chloroform.

Oxidation: Add the oxidizing agent (e.g., activated MnO₂ or sulfur trioxide pyridine complex in

the presence of triethylamine) to the solution portion-wise at room temperature or 0 °C.

Reaction Monitoring: Stir the reaction mixture vigorously. Monitor the progress of the reaction

by Thin Layer Chromatography (TLC) until the starting material is consumed.

Work-up: Upon completion, filter the reaction mixture through a pad of celite to remove the

solid oxidant residues. Wash the filter cake with the solvent.

Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can

be purified by column chromatography on silica gel or by recrystallization from an

appropriate solvent system (e.g., ethyl acetate/hexane) to yield pure Thiazole-4-
carboxaldehyde.
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Caption: General workflow for the synthesis of Thiazole-4-carboxaldehyde.

Characterization
The identity and purity of the synthesized Thiazole-4-carboxaldehyde should be confirmed

using standard analytical techniques:

NMR Spectroscopy (¹H and ¹³C): To confirm the molecular structure, including the presence

of the aldehyde proton and the correct substitution pattern on the thiazole ring.
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FT-IR Spectroscopy: To verify the presence of key functional groups, particularly the

characteristic aldehyde C=O stretch.

Mass Spectrometry: To confirm the molecular weight of the compound.

Melting Point Analysis: To assess the purity of the final product.

Safety and Handling
Thiazole-4-carboxaldehyde is a chemical that requires careful handling in a laboratory setting.

Users should consult the Safety Data Sheet (SDS) before use.

Hazard Summary:

Harmful if swallowed (Acute Toxicity, Oral)[2]

Causes skin irritation[2]

May cause an allergic skin reaction[2]

Causes serious eye irritation[2]

May cause respiratory irritation[2]

Precautionary Measures:

Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear compatible chemical-resistant gloves.

Respiratory Protection: Use a NIOSH-approved respirator (e.g., N95 dust mask) if dust is

generated.

Handling: Avoid breathing dust. Avoid contact with skin and eyes. Wash hands thoroughly

after handling.
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Storage: Store in a cool, dry, well-ventilated place. Recommended storage temperature is 2-

8°C.[2][5]

Conclusion
Thiazole-4-carboxaldehyde is a valuable and versatile reagent in organic synthesis,

particularly for the development of new pharmaceutical agents. A thorough understanding of its

chemical properties, reactivity, and handling requirements is essential for its safe and effective

use in research and development. This guide provides a consolidated resource of this critical

information to support the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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